Cas no 1805415-84-2 (3-Bromo-4-(difluoromethyl)-2-iodopyridine-6-carboxylic acid)

• Product Name: 3-Bromo-4-(difluoromethyl)-2-iodopyridine-6-carboxylic acid
• CAS No: 1805415-84-2
• MF: C₇H₃BrF₂INO₂
• MW: 377.909500360489
• CID: 4809764
• Update Time: 2025-05-26

3-Bromo-4-(difluoromethyl)-2-iodopyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-2-iodopyridine-6-carboxylic acid

• Inchi： 1S/C7H3BrF2INO2/c8-4-2(5(9)10)1-3(7(13)14)12-6(4)11/h1,5H,(H,13,14)
• InChI Key： LXXZFOFKLUFXJQ-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CC(C(=O)O)=N1)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-4-(difluoromethyl)-2-iodopyridine-6-carboxylic acid

Comprehensive Overview of 3-Bromo-4-(difluoromethyl)-2-iodopyridine-6-carboxylic acid (CAS No. 1805415-84-2)

3-Bromo-4-(difluoromethyl)-2-iodopyridine-6-carboxylic acid (CAS No. 1805415-84-2) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique halogenated structure, featuring bromine, iodine, and difluoromethyl functional groups, which contribute to its reactivity and potential applications. The compound's carboxylic acid moiety further enhances its utility as a building block in synthetic chemistry.

In recent years, the demand for halogenated pyridines has surged due to their role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents. Researchers are particularly interested in 3-Bromo-4-(difluoromethyl)-2-iodopyridine-6-carboxylic acid for its potential in drug discovery, especially in targeting enzyme inhibition and receptor modulation. Its multifunctional structure allows for diverse chemical transformations, making it a valuable intermediate in medicinal chemistry.

The compound's CAS No. 1805415-84-2 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Users often inquire about its synthetic routes, purity specifications, and handling protocols, highlighting the need for detailed technical data. Additionally, its solubility and stability under various conditions are critical for laboratory applications.

From an industrial perspective, 3-Bromo-4-(difluoromethyl)-2-iodopyridine-6-carboxylic acid aligns with the growing trend of sustainable chemistry. Its potential use in green synthesis and catalysis is under exploration, addressing the demand for eco-friendly chemical processes. The compound's halogen atoms also make it a candidate for cross-coupling reactions, a hot topic in organic synthesis.

In conclusion, 3-Bromo-4-(difluoromethyl)-2-iodopyridine-6-carboxylic acid (CAS No. 1805415-84-2) represents a versatile and innovative compound with broad applications in life sciences and material research. Its unique properties and adaptability to modern chemical methodologies ensure its continued relevance in scientific advancements.